Potassium;2-hydroxypropane-1,2,3-tricarboxylic acid

• CAS No.: 6100-05-6
• Product Name: Potassium;2-hydroxypropane-1,2,3-tricarboxylic acid
• Molecular Formula: C6H7K3O8
• Molecular Weight: 231.22 g/mol
• IUPAC Name: potassium;2-hydroxypropane-1,2,3-tricarboxylic acid
• Standard InChI: InChI=1S/C6H8O7.K/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+1
• Standard InChIKey: PJAHUDTUZRZBKM-UHFFFAOYSA-K
• SMILES: C(C(=O)O)C(CC(=O)O)(C(=O)O)O.[K+]
• Canonical SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.O.[K+].[K+].[K+]
• Physical Description: PelletsLargeCrystals
• Description: Potassium citrate monohydrate is a hydrate that is the monohydrate form of potassium citrate. It has a role as a diuretic. It contains a potassium citrate (anhydrous).; Potassium Citrate is the potassium salt form of citrate with alkalinizing property. Following absorption, potassium citrate causes increased plasma bicarbonate concentration, thereby raising blood and urinary pH. A simultaneous decrease in calcium ion activity occurs as a result of increasing calcium complex formation with dissociated anions. Levels of urinary citrate are increased due to modification of the renal handling of citrate. By promoting excretion of free bicarbonate ion and by increasing urinary pH in addition to an increased ionization of uric acid to more soluble urate ions, this agent exerts the alkalizing and anti-urolithic effect.; A powder that dissolves in water, which is administered orally, and is used as a diuretic, expectorant, systemic alkalizer, and electrolyte replenisher.
• Related CAS: 866-84-2 (anhydrous)
• Synonyms: Anhydrous, Potassium Citrate; Citrate, Potassium; Potassium Citrate; Potassium Citrate Anhydrous
• PubChem Compound: 10198516
• Last Modified: Nov 11 2021